N-(2-methyl-1,3-benzoxazol-5-yl)benzamide

• IUPAC Name: N-(2-methyl-1,3-benzoxazol-5-yl)benzamide
• InChI: InChI=1S/C15H12N2O2/c1-10-16-13-9-12(7-8-14(13)19-10)17-15(18)11-5-3-2-4-6-11/h2-9H,1H3,(H,17,18)
• InChI Key: RSLSJTRYGGVIIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=CC(=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol

Description

N-(2-methyl-1,3-benzoxazol-5-yl)benzamide, also known as BMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMB is a benzoxazole derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied. In

Mechanism of Action

The mechanism of action of N-(2-methyl-1,3-benzoxazol-5-yl)benzamide is not well understood, but it is believed to involve the inhibition of protein kinase CK2. CK2 is a serine/threonine protein kinase that plays a crucial role in the regulation of cell growth and differentiation. N-(2-methyl-1,3-benzoxazol-5-yl)benzamide has been shown to inhibit CK2 activity by binding to the ATP-binding site of the enzyme. This leads to the inhibition of CK2-mediated phosphorylation of target proteins, which results in the suppression of cell growth and proliferation.
Biochemical and Physiological Effects:
N-(2-methyl-1,3-benzoxazol-5-yl)benzamide has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of CK2 activity. N-(2-methyl-1,3-benzoxazol-5-yl)benzamide has also been shown to exhibit antimicrobial and antiviral activities, which make it a potential candidate for the development of new antibiotics and antiviral drugs. N-(2-methyl-1,3-benzoxazol-5-yl)benzamide has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

N-(2-methyl-1,3-benzoxazol-5-yl)benzamide has several advantages for lab experiments, including its high yield and purity, ease of synthesis, and potential applications in various fields. However, N-(2-methyl-1,3-benzoxazol-5-yl)benzamide also has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Therefore, careful consideration should be given to the concentration and exposure time when using N-(2-methyl-1,3-benzoxazol-5-yl)benzamide in lab experiments.

Future Directions

There are several future directions for the study of N-(2-methyl-1,3-benzoxazol-5-yl)benzamide, including the development of new synthetic methods, the investigation of its mechanism of action, and the exploration of its potential applications in various fields. One potential direction is the development of N-(2-methyl-1,3-benzoxazol-5-yl)benzamide derivatives with improved solubility and bioavailability, which could enhance its efficacy as a potential drug candidate. Another direction is the investigation of the potential use of N-(2-methyl-1,3-benzoxazol-5-yl)benzamide as a fluorescent probe for the detection of other metal ions in water samples. Overall, the study of N-(2-methyl-1,3-benzoxazol-5-yl)benzamide has the potential to lead to the development of new drugs, materials, and analytical tools with important applications in various fields.

Synthesis Methods

N-(2-methyl-1,3-benzoxazol-5-yl)benzamide can be synthesized through various methods, including the reaction of 2-amino-5-methylbenzoic acid with salicylic aldehyde in the presence of acetic anhydride and catalytic amount of sulfuric acid. Another method involves the reaction of 2-amino-5-methylbenzoic acid with 2-hydroxybenzaldehyde in the presence of acetic anhydride and catalytic amount of sulfuric acid. The yield of N-(2-methyl-1,3-benzoxazol-5-yl)benzamide obtained through these methods is relatively high, and the purity can be improved through recrystallization and column chromatography.

Scientific Research Applications

N-(2-methyl-1,3-benzoxazol-5-yl)benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-(2-methyl-1,3-benzoxazol-5-yl)benzamide has been shown to exhibit anticancer, antimicrobial, and antiviral activities. N-(2-methyl-1,3-benzoxazol-5-yl)benzamide has also been studied as a potential inhibitor of protein kinase CK2, which is involved in the regulation of cell growth and differentiation. In material science, N-(2-methyl-1,3-benzoxazol-5-yl)benzamide has been used as a precursor for the synthesis of fluorescent polymers and metal complexes. In analytical chemistry, N-(2-methyl-1,3-benzoxazol-5-yl)benzamide has been used as a fluorescent probe for the detection of trace amounts of copper ions in water samples.